molecular formula C7H14 B3029025 trans-3,4-Dimethyl-2-pentene CAS No. 4914-92-5

trans-3,4-Dimethyl-2-pentene

Cat. No. B3029025
CAS RN: 4914-92-5
M. Wt: 98.19 g/mol
InChI Key: PPBWEVVDSRKEIK-FNORWQNLSA-N
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Description

Trans-3,4-Dimethyl-2-pentene is a chemical compound with the molecular formula C7H14 . It is also known by other names such as (E)-3,4-Dimethyl-2-pentene and 3,4-Dimethyl-trans-2-pentene . The CAS Registry Number for this compound is 4914-92-5 .


Molecular Structure Analysis

The molecular structure of trans-3,4-Dimethyl-2-pentene is represented by the InChI string: InChI=1S/C7H14/c1-5-7(4)6(2)3/h5-6H,1-4H3/b7-5+ . The molecular weight of this compound is 98.1861 .


Physical And Chemical Properties Analysis

Trans-3,4-Dimethyl-2-pentene is a colorless liquid . It has a boiling point of 87°C and a density of 0.72 . The refractive index of this compound is between 1.4120 and 1.4140 .

Scientific Research Applications

1. Catalysis and Isomerization

  • A study demonstrated the use of a palladium catalyst based on dimethyl sulfoxide for the transformation of pentenes, including trans-3,4-Dimethyl-2-pentene. This process involves isomerization and hydrogenation reactions under specific conditions (Freidlin, Nazarova, & Kopytsev, 1972).
  • Research on the adsorption of trans-2-pentene, a similar molecule, on Pd(111) and Pd/Al2O3 model catalysts offers insights into the behavior of related olefins like trans-3,4-Dimethyl-2-pentene. This study found multiple molecular adsorption states and discussed their implications for dehydrogenation and hydrogenation on catalysts (Doyle, Shaikhutdinov, & Freund, 2004).

2. Chemical Reactions

  • A study on the dimerization of propylene over a nickel oxide-silica-alumina catalyst found several hexene isomers, including trans-3,4-Dimethyl-2-pentene, as primary products. This research provides insights into the production and behavior of these isomers under various conditions (Imai, Hasegawa, & Uchida, 1968).
  • The thermal decomposition of esters, like 2,3-dimethyl-3-pentyl acetate, producing olefins including 3,4-dimethyl-trans-2-pentene, sheds light on the behavior of similar molecules under thermal stress. This study focuses on the reaction kinetics and steric factors influencing the process (Cuenca & Chuchani, 1977).

3. Photophysical and Photochemical Behavior

  • Investigations into the photophysical and photochemical behavior of certain metal complexes in the presence of alkenes, including 1-pentene and cis-2-pentene, offer insights into similar reactions that trans-3,4-Dimethyl-2-pentene might undergo. This study explores optical emission and photoreduction processes (Graff, Sobieralski, Wrighton, & Geoffroy, 1982).

Safety and Hazards

Trans-3,4-Dimethyl-2-pentene is classified as a highly flammable liquid and vapour (H225) and may be fatal if swallowed and enters airways (H304) . Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces, and using personal protective equipment . In case of skin contact, it is advised to remove all contaminated clothing and rinse the skin with water .

properties

IUPAC Name

(E)-3,4-dimethylpent-2-ene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14/c1-5-7(4)6(2)3/h5-6H,1-4H3/b7-5+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPBWEVVDSRKEIK-FNORWQNLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=C(C)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C(\C)/C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70879003
Record name 2-PENTENE, 3,4-DIMETHYL-, (E)-
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Molecular Weight

98.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

trans-3,4-Dimethyl-2-pentene

CAS RN

4914-91-4, 4914-92-5, 24910-63-2
Record name (Z)-3,4-Dimethyl-2-pentene
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Record name 2-Pentene, 3,4-dimethyl-, (E)-
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Record name 3,4-Dimethylpent-2-ene
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Record name trans-3,4-Dimethyl-2-pentene
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Record name 3,4-dimethylpent-2-ene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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